Cas no 736971-00-9 (2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 736971-00-9
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 2121687
• PubChem ID: 58958545
• Update Time: 2025-04-21

2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid
• 736971-00-9
• SCHEMBL4926839
• AKOS017565413
• DB-302597

• Inchi： 1S/C12H12N2O2S/c1-7-4-3-5-8(2)10(7)14-12-13-9(6-17-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： KKISXDLDKQNJHO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.5Ų